Cas no 173530-15-9 (Heptanamide, 6-methyl-3-oxo-)

Heptanamide, 6-methyl-3-oxo- structure
Heptanamide, 6-methyl-3-oxo- structure
Product Name:Heptanamide, 6-methyl-3-oxo-
CAS No:173530-15-9
MF:C8H15NO2
MW:157.210202455521
CID:1358046
Update Time:2024-08-17

Heptanamide, 6-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Heptanamide, 6-methyl-3-oxo-
    • Inchi: 1S/C8H15NO2/c1-6(2)3-4-7(10)5-8(9)11/h6H,3-5H2,1-2H3,(H2,9,11)
    • InChI Key: RQRDPLWYGFWKPM-UHFFFAOYSA-N
    • SMILES: C(N)(=O)CC(=O)CCC(C)C

Computed Properties

  • Exact Mass: 157.11035

Experimental Properties

  • Density: 0.989±0.06 g/cm3(Predicted)
  • Melting Point: 136 °C (decomp)
  • Boiling Point: 291.1±23.0 °C(Predicted)
  • PSA: 60.16
  • pka: 12.38±0.46(Predicted)
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